4-Phenyl-3,4-dihydroquinoxalin-2(1H)-one

• IUPAC Name: 4-phenyl-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C14H12N2O/c17-14-10-16(11-6-2-1-3-7-11)13-9-5-4-8-12(13)15-14/h1-9H,10H2,(H,15,17)
• InChI Key: FHIBUSCZUPOSEK-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=CC=CC=C2N1C3=CC=CC=C3
• Molecular Formula: C14H12N2O
• Molecular Weight: 224.26 g/mol
• CAS RN: 1514068-65-5

Description

4-Phenyl-3,4-dihydroquinoxalin-2(1H)-one is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is synthesized through various methods and has been found to exhibit biochemical and physiological effects that make it a promising candidate for drug development. In

Mechanism of Action

The mechanism of action of 4-Phenyl-3,4-dihydroquinoxalin-2(1H)-one is not fully understood, but it is believed to act through various pathways. It has been found to inhibit the activity of certain enzymes involved in cancer cell growth and to induce apoptosis in cancer cells. It has also been found to modulate the levels of neurotransmitters involved in depression and anxiety disorders.
Biochemical and Physiological Effects
4-Phenyl-3,4-dihydroquinoxalin-2(1H)-one has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes involved in cancer cell growth and to induce apoptosis in cancer cells. It has also been found to modulate the levels of neurotransmitters involved in depression and anxiety disorders. Additionally, it has been found to exhibit anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Phenyl-3,4-dihydroquinoxalin-2(1H)-one in lab experiments include its potential therapeutic applications, its ability to inhibit cancer cell growth, and its anti-inflammatory effects. However, there are also limitations to using this compound in lab experiments. One limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo. Additionally, there is limited information available on its toxicity and pharmacokinetics.

Future Directions

There are several future directions for research on 4-Phenyl-3,4-dihydroquinoxalin-2(1H)-one. One direction is to investigate its potential use as a treatment for depression and anxiety disorders. Another direction is to investigate its toxicity and pharmacokinetics in vivo. Additionally, further research is needed to fully understand its mechanism of action and to identify potential drug targets. Finally, there is a need for more studies to investigate its potential use in combination with other compounds for cancer treatment.
Conclusion
In conclusion, 4-Phenyl-3,4-dihydroquinoxalin-2(1H)-one is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is synthesized through various methods and has been found to exhibit biochemical and physiological effects that make it a promising candidate for drug development. While there are limitations to using this compound in lab experiments, there are several future directions for research that could lead to its use as a treatment for various diseases.

Scientific Research Applications

4-Phenyl-3,4-dihydroquinoxalin-2(1H)-one has been found to exhibit potential therapeutic applications in various scientific research studies. It has been investigated for its anti-inflammatory, anti-cancer, and anti-depressant properties. In one study, it was found to inhibit the growth of cancer cells in vitro and in vivo. In another study, it was found to exhibit anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines. Additionally, it has been investigated for its potential use as a treatment for depression and anxiety disorders.